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An In-depth Technical Guide to the Aqueous Chemistry of Inorganic Bromamines

For Researchers, Scientists, and Drug Development Professionals

Introduction
Inorganic bromamines, including monobromamine (NH₂Br), dibromamine (NHBr₂), and

tribromamine (NBr₃), are highly reactive bromine-containing compounds formed from the

reaction of bromine or hypobromite with ammonia. Their chemistry in aqueous solutions is

complex and of significant interest in fields such as water disinfection, where they can act as

both effective biocides and precursors to disinfection byproducts.[1][2] This guide provides a

comprehensive overview of the formation, speciation, decomposition, and reactivity of inorganic

bromamines, supported by quantitative data, detailed experimental protocols, and reaction

pathway visualizations.

Formation and Speciation of Inorganic Bromamines
The formation and distribution of inorganic bromamine species are primarily governed by the

pH of the solution and the molar ratio of bromine to ammonia.[3][4] Monobromamine is

typically favored at higher pH values and a high excess of ammonia.[5] As the pH decreases

and the bromine-to-ammonia ratio increases, the formation of dibromamine and subsequently

tribromamine becomes more favorable.[4][5]

The key formation reactions are as follows:

Monobromamine Formation: NH₃ + HOBr ⇌ NH₂Br + H₂O
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Dibromamine Formation: NH₂Br + HOBr ⇌ NHBr₂ + H₂O

Tribromamine Formation: NHBr₂ + HOBr ⇌ NBr₃ + H₂O

Additionally, dibromamine can be formed through the disproportionation of monobromamine,

a reaction that is subject to general acid catalysis.[6][7]

2NH₂Br ⇌ NHBr₂ + NH₃

Visualization of Bromamine Formation and Speciation
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Controlling Factors

Reactants

Bromamine Species

pH

Monobromamine (NH₂Br)
High pH Favors

Dibromamine (NHBr₂)
Lower pH Favors

Br:N Ratio

Tribromamine (NBr₃)

High Ratio Favors

Ammonia (NH₃) + HOBr

Hypobromous Acid (HOBr)

+ HOBr

Disproportionation

+ HOBr

2 x Monobromamine (NH₂Br)

Dibromamine (NHBr₂) + Ammonia (NH₃)

Reversible
Disproportionation
(Acid Catalyzed)

Decomposition Products

Irreversible
Decomposition

(Base Catalyzed)

2 x Dibromamine (NHBr₂)

Decomposition Products

Self-Decomposition
(Base Catalyzed)

Monobromamine (NH₂Br) + Dibromamine (NHBr₂)

Decomposition Products

Cross-Decomposition
(Base Catalyzed)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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